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Get Quote

Executive Summary
GGACK (Glu-Gly-Arg-chloromethyl ketone), also known as EGR-CMK, represents a

cornerstone in the evolution of serine protease inhibitors. Originally synthesized to map the

substrate specificity of urokinase-type plasminogen activator (uPA), it has evolved into a critical

tool for dissecting the coagulation cascade and stabilizing enzymes for structural biology.

This guide moves beyond basic product sheets to provide a mechanistic deep-dive into

GGACK’s discovery by Kettner and Shaw, its kinetic differentiation between uPA and tPA, and

validated protocols for its use as an active-site titrant.

Part 1: Historical Genesis & Chemical Design
The Kettner & Shaw Paradigm (1979-1981)
The discovery of GGACK was not accidental; it was a product of rational design targeting the

S1, S2, and S3 subsites of serine proteases. In the late 1970s, Charles Kettner and Elliott

Shaw at Brookhaven National Laboratory sought to improve upon the non-specific inhibitor

TLCK (Tos-Lys-CH2Cl).
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They hypothesized that by extending the peptide chain to mimic the specific upstream amino

acid sequence required for proteolytic cleavage, they could achieve high selectivity.

The Target: Urokinase (uPA), which cleaves plasminogen at a specific Arg-Val bond.

The Mimic: The tripeptide sequence Glutamyl-Glycyl-Arginine (Glu-Gly-Arg) was selected to

occupy the S3-S2-S1 pockets of uPA.

The Warhead: The C-terminal chloromethyl ketone (CMK) group was chosen as an affinity

label to irreversibly alkylate the catalytic histidine.

This work culminated in their seminal 1979 paper, The susceptibility of urokinase to affinity

labeling by peptides of arginine chloromethyl ketone, which established GGACK as a potent,

rapid inactivator of uPA, distinguishing it from tissue plasminogen activator (tPA).

Part 2: Mechanism of Action[1][2]
GGACK functions as an affinity label (or suicide inhibitor). The mechanism is a two-step

process involving non-covalent binding followed by irreversible covalent modification.

Recognition (The Phase)
The Glu-Gly-Arg peptide backbone aligns with the enzyme's substrate-binding cleft.

Arg (P1): Inserts into the S1 specificity pocket (Asp-189 in chymotrypsin numbering), forming

a salt bridge.

Gly (P2) & Glu (P3): Interact with the S2 and S3 subsites, providing the specificity that

distinguishes uPA from other trypsin-like proteases.

Alkylation (The Phase)
Once bound, the chloromethyl ketone group sits in precise proximity to the catalytic triad. The

active site Histidine (His-57) performs a nucleophilic attack on the methylene carbon of the

inhibitor, displacing the chloride ion.
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Figure 1: The kinetic pathway of GGACK inhibition. The transition from reversible binding to

irreversible alkylation is time-dependent and follows pseudo-first-order kinetics.

Part 3: Kinetic Characterization[3]
The utility of GGACK lies in its selectivity profile. Unlike PMSF (which kills all serine proteases),

GGACK discriminates based on the rate of inactivation (

).

Comparative Inhibition Data
The following data summarizes the second-order rate constants, demonstrating why GGACK is

the "gold standard" for uPA inhibition.
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Target Enzyme

(M

s

)

Selectivity Note

Urokinase (uPA) ~ 200,000
Primary Target. Extremely

rapid inactivation.

Factor VIIa ~ 45,000
Highly effective, especially

when FVIIa is TF-bound.

Factor Xa ~ 4,000
Moderate inhibition; requires

higher concentrations.

Thrombin < 100
Poor inhibitor (PPACK is

preferred here).

tPA ~ 80
>2000-fold less sensitive than

uPA.

Data synthesized from Kettner & Shaw (1979) and Lijnen et al. (1987).

Scientific Insight: The low reactivity with tPA allows researchers to selectively inhibit uPA in

mixed systems (e.g., plasma or cell culture supernatants) to study tPA activity in isolation.

Part 4: Experimental Protocols
Preparation and Storage (Critical)
Chloromethyl ketones are unstable at physiological pH due to spontaneous hydrolysis.

Solubilization: Dissolve lyophilized GGACK in 1 mM HCl (pH ~3.0).

Storage: Aliquot and store at -80°C. Stability is >1 year.

Working Solution: Dilute into the reaction buffer immediately prior to use. Do not store diluted

neutral-pH stocks.

Protocol: Active Site Titration of Factor VIIa/uPA
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This protocol determines the operational molarity of an enzyme solution, which often differs

from the protein concentration due to autolysis or zymogen contamination.

Reagents:

Target Enzyme (e.g., uPA) in buffer (50 mM Tris, 100 mM NaCl, pH 7.4).

GGACK (dissolved in 1 mM HCl).

Chromogenic Substrate (specific to target).

Workflow:
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Figure 2: Step-by-step workflow for active site titration. The X-intercept of the residual activity

plot indicates the stoichiometric concentration of active sites.

Data Analysis:

Plot Residual Activity (%) (y-axis) vs. [GGACK] (x-axis).

Fit a linear regression to the linear portion of the inhibition curve.

The x-intercept represents the concentration of GGACK required to inhibit 100% of the

enzyme. Since the reaction is 1:1, [Active Enzyme] = [GGACK] at x-intercept.

Part 5: Applications in Drug Development[3]
Structural Biology (X-ray/Cryo-EM)
Co-crystallization of proteases often requires preventing autolysis and locking the enzyme in a

specific conformation. GGACK covalently locks the "active" conformation of uPA or Factor VIIa,

allowing for high-resolution structural determination of the enzyme-inhibitor complex.

Antibody-Drug Conjugate (ADC) Payload Design
The Glu-Gly-Arg sequence is utilized in cleavable linkers for ADCs. By studying GGACK

kinetics, developers can optimize linker stability in circulation (where uPA is low) vs. the tumor

microenvironment (where uPA is upregulated), ensuring specific payload release.

Preventing Artifacts in Coagulation Assays
In assays measuring Thrombin Generation or Factor Xa activity, trace amounts of Factor VIIa

or uPA can cause background noise. Adding GGACK (at concentrations selective for

uPA/FVIIa) "silences" the extrinsic pathway or fibrinolytic cross-talk without affecting Thrombin

(which requires PPACK for inhibition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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